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Compound of Interest

Compound Name: Monooctyl Phthalate-d4

Cat. No.: B12378391

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for
Monooctyl Phthalate-d4, a deuterated analogue of Monooctyl Phthalate. This document is
intended to serve as a crucial resource for researchers, scientists, and professionals in drug
development who handle this compound. The information herein is compiled from various
sources, including supplier safety data sheets for the compound and its structural analogues.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Monooctyl
Phthalate-d4.
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Property Value Source

LGC Standards[1], Santa Cruz
Biotechnology[2],
Pharmaffiliates[3]

Chemical Name Monooctyl Phthalate-d4

1,2-Benzenedicarboxylic Acid
LGC Standards[1],

Synonyms 1-Octyl Ester-d4, Phthalic Acid N
Pharmaffiliates[3]
Monooctyl Ester-d4
LGC Standards[1], Santa Cruz
CAS Number 1398065-74-1 Biotechnology[2],

Pharmaffiliates[3]

LGC Standards[1], Santa Cruz

Molecular Formula C16H18D40a4 )
Biotechnology[2]
) LGC Standards[1], Santa Cruz
Molecular Weight 282.37 g/mol )
Biotechnology[2], PubChem[4]
Not explicitly stated, likely a Inferred from related
Appearance - .
liquid or oll compounds
Purity >95% (HPLC) LGC Standards[1]

Storage Temperature

+4°C

LGC Standards[1]

Hazard Identification and Safety Precautions

While a specific Globally Harmonized System (GHS) classification for Monooctyl Phthalate-d4
is not readily available, data from similar phthalates suggest potential health hazards. The
following table outlines the potential hazards and recommended precautionary measures.
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Hazard Category Potential Hazard

Precautionary Statements

Acute Toxicity (Oral) May be harmful if swallowed.

P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse

mouth.

Skin Corrosion/Irritation May cause skin irritation.

P280: Wear protective gloves.
P302+P352: IF ON SKIN:
Wash with plenty of soap and

water.

. o May cause serious eye
Serious Eye Damage/Irritation o
irritation.

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

] o Suspected of damaging fertility
Reproductive Toxicity )
or the unborn child.

P201: Obtain special
instructions before use. P202:
Do not handle until all safety
precautions have been read
and understood. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P308+P313: IF
exposed or concerned: Get

medical advice/attention.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Aquatic Hazard

P273: Avoid release to the

May cause long-lasting harmful  environment. P501: Dispose of

effects to aquatic life. contents/container to an

approved waste disposal plant.

First-Aid Measures

In the event of exposure to Monooctyl Phthalate-d4, the following first-aid measures should

be taken.

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures and Stability
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Aspect

Guideline

Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Emits toxic fumes under fire conditions.

Protective Equipment

Wear self-contained breathing apparatus and

full protective gear.

Stability

Stable under recommended storage conditions.

Incompatible Materials

Strong oxidizing agents.

Hazardous Decomposition Products

Carbon monoxide, carbon dioxide.

Handling, Storage, and Personal Protection

Proper handling and storage procedures are crucial to minimize exposure risk.

Category Recommendation
Avoid contact with skin and eyes. Avoid
Handling inhalation of vapor or mist. Use with adequate
ventilation. Wash thoroughly after handling.
Store in a tightly closed container. Store in a
cool, dry, well-ventilated area away from
Storage

incompatible substances. Recommended
storage at +4°C.[1]

Eye/Face Protection

Use safety glasses with side-shields or goggles.

Skin Protection

Wear compatible chemical-resistant gloves.

Respiratory Protection

Use a NIOSH/MSHA-approved respirator if
exposure limits are exceeded or if irritation or

other symptoms are experienced.

Engineering Controls

Use in a well-ventilated area. An eyewash
station and safety shower should be available in

the immediate work area.
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Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of Monooctyl
Phthalate-d4 are not widely published. However, standard methodologies for evaluating
phthalates can be adapted.

1. Purity and Identity Confirmation: Gas Chromatography/Mass Spectrometry (GC/MS)
¢ Objective: To confirm the identity and purity of Monooctyl Phthalate-d4.
o Methodology:

o Prepare a standard solution of Monooctyl Phthalate-d4 in a suitable solvent (e.g.,
hexane or dichloromethane).

o Inject a known volume of the solution into a GC/MS system.

o Use a suitable capillary column (e.g., HP-5MS) and temperature program to achieve
separation.

o The mass spectrometer is operated in electron ionization (EI) mode.

o ldentify the compound by its retention time and the fragmentation pattern in the mass
spectrum. The presence of the deuterated molecular ion peak and characteristic
fragments will confirm its identity.

o Quantify the purity by comparing the peak area of the analyte to that of an internal or
external standard.

2. In Vitro Estrogenicity Assessment: Uterotrophic Assay
e Objective: To assess the potential of Monooctyl Phthalate-d4 to exert estrogenic effects.
o Methodology:

o Use immature or ovariectomized female rodents.
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o Administer Monooctyl Phthalate-d4 via oral gavage or subcutaneous injection for a
period of 3-7 days.

o A positive control group (e.g., treated with 17(3-estradiol) and a vehicle control group
should be included.

o At the end of the treatment period, euthanize the animals and carefully dissect the uteri.
o Measure the wet and blotted uterine weights.

o A statistically significant increase in uterine weight compared to the vehicle control group
indicates an estrogenic effect.

Signaling Pathways
Phthalate Metabolism

Phthalate diesters are metabolized in the body through a two-step process. The initial step
involves hydrolysis to the corresponding monoester, which is often the more biologically active
form. This is followed by further oxidative metabolism.

Phthalate Diester Hydrolysis (Esterases Monooctyl Phthalate-d4 Oxidation Oxidative Metabolites Excretion

Click to download full resolution via product page
Caption: General metabolic pathway of phthalate esters.
Phthalate Endocrine Disruption

Phthalates are known endocrine-disrupting chemicals that can interfere with normal hormone
signaling pathways. One of the key mechanisms is their interaction with nuclear receptors,
such as Peroxisome Proliferator-Activated Receptors (PPARS) and estrogen receptors, leading
to altered gene expression and subsequent physiological effects.
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Caption: Mechanism of phthalate-induced endocrine disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Monooctyl Phthalate-d4 | C16H2204 | CID 131668111 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Monooctyl Phthalate-d4: A Comprehensive Technical
Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378391#monooctyl-phthalate-d4-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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